Cas no 955537-93-6 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 955537-93-6
• MF: C₂₁H₂₄N₂O₃S₂
• MW: 416.556862831116
• CID: 6223715
• PubChem ID: 16837960
• Update Time: 2025-07-18

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide
• AKOS024942901
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-(isopropylsulfonyl)phenyl)acetamide
• F2314-0088
• 955537-93-6
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• N-{3-CYANO-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHEN-2-YL}-2-[4-(PROPANE-2-SULFONYL)PHENYL]ACETAMIDE

• Inchi： 1S/C21H24N2O3S2/c1-14(2)28(25,26)16-10-8-15(9-11-16)12-20(24)23-21-18(13-22)17-6-4-3-5-7-19(17)27-21/h8-11,14H,3-7,12H2,1-2H3,(H,23,24)
• InChI Key： XFJYWXRPVAAJJU-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCCC2)NC(CC1C=CC(=CC=1)S(C(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 416.12283498g/mol
• Monoisotopic Mass: 416.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 124Ų

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 955537-93-6): An Emerging Compound in Medicinal Chemistry

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 955537-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cycloheptabthiophenes, a family of heterocyclic compounds with a seven-membered ring fused to a thiophene moiety. The presence of the cyano group and the propane-2-sulfonyl substituent further enhances its chemical diversity and biological activity.

The cycloheptabthiophene core of this compound is particularly intriguing due to its ability to modulate various biological pathways. Recent studies have shown that cycloheptabthiophenes exhibit potent anti-inflammatory and anti-cancer properties, making them promising candidates for drug development. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's electronic structure and reactivity, potentially enhancing its pharmacological effects.

The propane-2-sulfonyl substituent is another key feature of this compound. Sulfonyl groups are often used in medicinal chemistry to improve the solubility and metabolic stability of drug candidates. In the case of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide, the sulfonyl group likely contributes to its favorable pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

Recent research has focused on the potential therapeutic applications of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide in various diseases. One notable study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's anti-cancer properties. Preclinical studies have shown that N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its biological activities, the synthesis and structural characterization of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide have been extensively studied. The synthesis typically involves multi-step reactions starting from readily available precursors. Key steps include the formation of the cycloheptabthiophene core through a ring-closing metathesis reaction and the subsequent introduction of the cyano and sulfonyl groups via functional group transformations.

The crystal structure of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide has been determined using X-ray diffraction techniques. The structure reveals important details about the molecular conformation and intermolecular interactions that contribute to its biological activity. For instance, the planar arrangement of the cycloheptabthiophene ring system allows for efficient π-stacking interactions with biological targets such as proteins and nucleic acids.

Despite its promising properties, further research is needed to fully understand the mechanism of action and optimize the pharmacological profile of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide. Ongoing studies are focusing on improving its selectivity and potency through structure-based drug design approaches. Additionally, preclinical trials are being conducted to evaluate its safety and efficacy in animal models of disease.

In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 955537-93-6) represents an exciting new direction in medicinal chemistry with potential applications in treating inflammatory disorders and cancer. Its unique structural features and promising biological activities make it a valuable candidate for further development into a therapeutic agent.